Cas no 1593877-21-4 (1-1-(2,2-difluoroethoxy)-2-iodoethyl-2-methoxybenzene)

• Product Name: 1-1-(2,2-difluoroethoxy)-2-iodoethyl-2-methoxybenzene
• CAS No: 1593877-21-4
• MF: C₁₁H₁₃F₂IO₂
• MW: 342.121002912521
• CID: 6076619
• PubChem ID: 114774737
• Update Time: 2025-10-31

1-1-(2,2-difluoroethoxy)-2-iodoethyl-2-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1-1-(2,2-difluoroethoxy)-2-iodoethyl-2-methoxybenzene
• EN300-1134675
• 1593877-21-4
• 1-[1-(2,2-difluoroethoxy)-2-iodoethyl]-2-methoxybenzene

• Inchi： 1S/C11H13F2IO2/c1-15-9-5-3-2-4-8(9)10(6-14)16-7-11(12)13/h2-5,10-11H,6-7H2,1H3
• InChI Key： YKYXWNGKYXZYAA-UHFFFAOYSA-N
• SMILES： ICC(C1C=CC=CC=1OC)OCC(F)F

Computed Properties

• Exact Mass: 341.99283g/mol
• Monoisotopic Mass: 341.99283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 18.5Ų

Additional information on 1-1-(2,2-difluoroethoxy)-2-iodoethyl-2-methoxybenzene

Comprehensive Overview of 1-1-(2,2-difluoroethoxy)-2-iodoethyl-2-methoxybenzene (CAS No. 1593877-21-4)

1-1-(2,2-difluoroethoxy)-2-iodoethyl-2-methoxybenzene (CAS No. 1593877-21-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound features a methoxybenzene core substituted with a 2,2-difluoroethoxy group and an iodoethyl moiety, making it a versatile intermediate for synthetic applications. Researchers are particularly interested in its potential as a building block for drug discovery, especially in the development of targeted therapies for chronic diseases.

The growing demand for fluorinated compounds in modern chemistry has propelled the study of 1-1-(2,2-difluoroethoxy)-2-iodoethyl-2-methoxybenzene. Fluorination is a key strategy in drug design, as it enhances metabolic stability and bioavailability. This compound’s difluoroethoxy group is particularly noteworthy, as it mimics the electronic effects of a hydroxyl group while offering improved resistance to enzymatic degradation. Such characteristics align with current trends in precision medicine and sustainable chemistry, where efficiency and environmental considerations are paramount.

In the context of AI-driven drug discovery, CAS No. 1593877-21-4 has been flagged as a promising candidate for virtual screening. Computational models often highlight its structural diversity, which can be leveraged to design novel inhibitors for enzymes involved in inflammatory pathways. This aligns with frequent search queries like "fluorinated benzene derivatives in drug development" and "iodoethyl compounds in medicinal chemistry," reflecting the compound’s relevance in cutting-edge research.

Another area of interest is the compound’s role in agrochemical innovation. The methoxybenzene scaffold is common in herbicides and fungicides, and the introduction of a difluoroethoxy group could enhance pesticidal activity while reducing environmental persistence. Searches for "eco-friendly agrochemical intermediates" and "halogenated benzene applications" underscore the industry’s shift toward greener solutions, where this compound may play a pivotal role.

From a synthetic chemistry perspective, 1-1-(2,2-difluoroethoxy)-2-iodoethyl-2-methoxybenzene offers opportunities for cross-coupling reactions, particularly in palladium-catalyzed processes. The iodoethyl substituent serves as an excellent leaving group, facilitating the construction of complex architectures. This aligns with laboratory searches for "iodoethyl reagents in Suzuki-Miyaura coupling" and "difluoroethoxy benzene synthesis." Such applications highlight the compound’s utility in both academic and industrial settings.

In summary, CAS No. 1593877-21-4 represents a multifaceted tool for researchers exploring fluorinated aromatics, drug discovery, and sustainable agrochemicals. Its structural features cater to contemporary demands for efficiency, selectivity, and environmental responsibility, making it a compound of enduring interest in the scientific community.